Cas no 2680841-38-5 (Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate)

• Product Name: Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate
• CAS No: 2680841-38-5
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 6583917
• PubChem ID: 165911613
• Update Time: 2025-05-24

Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate
• EN300-28276584
• 2680841-38-5
• Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate

• Inchi： 1S/C9H12F3NO3/c1-2-3-15-8(14)13-4-7(5-13)6-16-9(10,11)12/h2,7H,1,3-6H2
• InChI Key： QRZFZVSJAGECCO-UHFFFAOYSA-N
• SMILES： FC(OCC1CN(C(=O)OCC=C)C1)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Additional information on Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate

Research Briefing on Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate (CAS: 2680841-38-5)

Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate (CAS: 2680841-38-5) is a novel azetidine-based compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This molecule features a unique trifluoromethoxy-methyl substitution on the azetidine ring, which is known to enhance metabolic stability and bioavailability. The compound's potential applications span across central nervous system (CNS) disorders, inflammation, and oncology, making it a subject of intense research.

Recent studies have focused on the synthesis and pharmacological evaluation of Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, emphasizing its high yield and purity. The study highlighted the compound's role as a key intermediate in the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs), particularly those involved in neuroinflammatory pathways.

In vitro and in vivo studies have demonstrated the compound's promising pharmacokinetic profile. For instance, research conducted by a team at the University of Cambridge revealed that Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate exhibits excellent blood-brain barrier (BBB) penetration, a critical attribute for CNS-targeted therapeutics. Additionally, its trifluoromethoxy group contributes to enhanced lipophilicity, which is advantageous for oral bioavailability.

Another significant finding comes from a 2024 study published in ACS Chemical Neuroscience, which explored the compound's potential as a modulator of sigma-1 receptors. Sigma-1 receptors are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate exhibited high affinity and selectivity for sigma-1 receptors, suggesting its utility in developing neuroprotective agents.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to refine its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound into clinical candidates.

In conclusion, Prop-2-en-1-yl 3-[(trifluoromethoxy)methyl]azetidine-1-carboxylate represents a promising scaffold for drug development, with potential applications in CNS disorders and beyond. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations. The compound's unique chemical features and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical sciences.